Cas no 681443-17-4 (1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole
• CAS No: 681443-17-4
• CID: 4656831
• Update Time: 2025-11-01

1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole

Additional information on 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole (CAS No. 681443-17-4)

1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole is a specialized organic compound with a unique molecular structure that combines an undecenyl chain with a benzotriazole moiety. This compound, identified by its CAS number 681443-17-4, has garnered significant attention in recent years due to its potential applications in materials science, pharmaceuticals, and industrial chemistry. Researchers and industry professionals are increasingly exploring its properties, such as its stability, reactivity, and compatibility with other chemicals, making it a subject of interest in advanced chemical synthesis.

The benzotriazole group in 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole is known for its ability to act as a corrosion inhibitor, UV stabilizer, and ligand in coordination chemistry. Meanwhile, the undecenyl side chain introduces hydrophobic characteristics, which can enhance the compound's solubility in non-polar solvents and its potential for use in polymer modification. This dual functionality makes it a versatile candidate for applications ranging from coatings to bioactive molecule design.

In the context of current trends, 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole aligns with the growing demand for sustainable chemicals and green chemistry solutions. As industries seek alternatives to traditional, less environmentally friendly compounds, this molecule's potential for low toxicity and biodegradability is being actively investigated. Searches for terms like "eco-friendly benzotriazole derivatives" and "undecenyl-based functional materials" reflect this shift in focus.

Another area of interest is the compound's role in advanced material science. With the rise of nanotechnology and smart materials, researchers are examining how 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole can be incorporated into self-healing coatings or conductive polymers. Its molecular structure allows for potential modifications that could tailor its properties for specific applications, such as flexible electronics or energy storage devices.

From a synthetic chemistry perspective, the preparation of 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole often involves multi-step organic reactions, including alkylation and cyclization processes. Optimization of these synthetic routes is a topic of ongoing research, with many publications focusing on improving yield and selectivity. This aligns with frequent search queries like "synthesis of benzotriazole derivatives" and "undecenyl group introduction methods."

In pharmaceutical research, while 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole is not currently a marketed drug, its structural features make it an interesting scaffold for medicinal chemistry. The benzotriazole core is present in several biologically active compounds, and the undecenyl chain could potentially enhance cell membrane permeability. This has led to investigations into its possible use as a building block for new therapeutic agents.

Analytical characterization of 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the compound's purity and structure, especially given the increasing emphasis on quality control in chemical manufacturing. Professionals often search for "analytical methods for benzotriazole compounds" to stay updated on best practices in this area.

The commercial availability of 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole is currently limited to specialized chemical suppliers, reflecting its status as a research chemical rather than a bulk commodity. However, as interest grows in its applications, more suppliers may begin to stock this compound. Procurement specialists frequently search for terms like "CAS 681443-17-4 suppliers" and "high purity benzotriazole derivatives."

Looking to the future, 1-(Undec-1-en-3-yl)-1H-1,2,3-benzotriazole represents an excellent example of how tailored molecular design can lead to compounds with diverse potential applications. Its study contributes to broader scientific conversations about functional materials, sustainable chemistry, and molecular innovation - all topics of significant contemporary interest in both academic and industrial settings.